Cas no 850568-43-3 (2-BOC-aminomethyl-5-fluorophenylboronic acid)

• Product Name: 2-BOC-aminomethyl-5-fluorophenylboronic acid
• CAS No: 850568-43-3
• MF: C₁₂H₁₇BFNO₄
• MW: 269.077087163925
• MDL: MFCD04115639
• CID: 716961
• PubChem ID: 2782817
• Update Time: 2025-04-19

2-BOC-aminomethyl-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(((tert-Butoxycarbonyl)amino)methyl)-5-fluorophenyl)boronic acid
• (2-Boc-Aminomethyl-5-Fluorophenyl)Boronic Acid
• 2-(Boc-aminomethyl)-5-fluorobenzeneboronic acid
• (2-{[(tert-butoxycarbonyl)amino]methyl}-5-fluorophenyl)boronic acid
• [5-fluoro-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]boronic acid
• 2-(AMINOMETHYL)-5-FLUOROBENZENEBORONIC ACID, N-BOC PROTECTED
• 2-BOC-aminomethyl-5-fluorophenylboronic acid
• Carbamic acid,[(2-borono-4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• AB20307
• PS-9699
• 850568-43-3
• AKOS022184004
• MFCD04115639
• 2-{[(tert-butoxycarbonyl)amino]methyl}-5-fluorophenylboronic acid
• (2-(((tert-Butoxycarbonyl)amino)methyl)-5-fluorophenyl)boronicacid
• 2-((tert-butoxycarbonylamino)methyl)-5-fluorophenylboronic acid

• MDL： MFCD04115639
• Inchi： 1S/C12H17BFNO4/c1-12(2,3)19-11(16)15-7-8-4-5-9(14)6-10(8)13(17)18/h4-6,17-18H,7H2,1-3H3,(H,15,16)
• InChI Key： LQNCBYFATHDYFO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.12300
• Monoisotopic Mass: 269.1234664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 98-102°C
• PSA: 78.79000
• LogP: 0.92110

2-BOC-aminomethyl-5-fluorophenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes